1,3-Dithiolan-2-ylmethylamine
Description
1,3-Dithiolan-2-ylmethylamine is a sulfur-containing heterocyclic amine featuring a five-membered 1,3-dithiolane ring (two sulfur atoms at positions 1 and 3) with a methylamine substituent at the 2-position.
Properties
Molecular Formula |
C4H9NS2 |
|---|---|
Molecular Weight |
135.3 g/mol |
IUPAC Name |
1,3-dithiolan-2-ylmethanamine |
InChI |
InChI=1S/C4H9NS2/c5-3-4-6-1-2-7-4/h4H,1-3,5H2 |
InChI Key |
HXKZAVMODXTMAI-UHFFFAOYSA-N |
Canonical SMILES |
C1CSC(S1)CN |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The evidence lists compounds (a–g) associated with Drospirenone/Ethinyl Estradiol impurities, none of which share structural or functional similarities with 1,3-Dithiolan-2-ylmethylamine. For example:
- Thiophene derivatives (e.g., compound a: a3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol) contain a single sulfur atom in a five-membered aromatic ring, unlike the non-aromatic 1,3-dithiolane system .
A meaningful comparison would require analogs such as:
- 1,3-Dithiolane-2-carboxylic acid : For comparative solubility or acidity studies.
- 2-Aminomethyl-1,3-dithiane: To evaluate ring size and sulfur atom effects.
- Thiolane-based amines : For sulfur atom positional isomer comparisons.
None of these analogs are mentioned in the evidence.
Recommendations for Future Work
To address this gap, researchers should consult:
- Specialized databases : SciFinder, Reaxys, or PubChem for 1,3-dithiolane derivatives.
- Synthetic studies : Papers on dithiolane-based amines in catalysis or drug design.
- Comparative analyses : Studies contrasting 1,3-dithiolanes with dioxolanes or dithianes.
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